Cas no 17306-50-2 (Hexanoic acid, 2-butyl-2-methyl-)
17306-50-2 structure
Product Name:Hexanoic acid, 2-butyl-2-methyl-
CAS No:17306-50-2
MF:C11H22O2
MW:186.291183948517
CID:1361498
Update Time:2024-08-17
Hexanoic acid, 2-butyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 2-butyl-2-methyl-
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- Inchi: 1S/C11H22O2/c1-4-6-8-11(3,10(12)13)9-7-5-2/h4-9H2,1-3H3,(H,12,13)
- InChI Key: HMGUFCJWPWYVDF-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(CCCC)(C)CCCC
Computed Properties
- Exact Mass: 341.16621
Experimental Properties
- Density: 0.909±0.06 g/cm3(Predicted)
- Boiling Point: 158-159 °C(Press: 18 Torr)
- PSA: 74.68
- pka: 4.86±0.50(Predicted)
Hexanoic acid, 2-butyl-2-methyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
17306-50-2 (Hexanoic acid, 2-butyl-2-methyl-) Related Products
- 595-37-9(Dimebutic acid)
- 597-43-3(2,2-Dimethylsuccinic acid)
- 610-09-3(cis-1,2-Cyclohexanedicarboxylic acid)
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- 498-21-5(Methylsuccinic acid)
- 124-83-4((1R,3S)-Camphoric Acid)
- 681-57-2(2,2-Dimethylglutaric acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 828-51-3(Adamantane-1-carboxylic acid)
- 99-66-1(Valproic acid)
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